Cas no 4993-92-4 (1-(6-nitro-1H-indol-3-yl)-Ethanone)

1-(6-Nitro-1H-indol-3-yl)-Ethanone is a nitro-substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive acetyl group at the 3-position and a nitro substituent at the 6-position of the indole ring, making it a versatile intermediate for further functionalization. The compound is particularly valuable in the synthesis of heterocyclic compounds and bioactive molecules due to its ability to undergo nucleophilic substitution and condensation reactions. Its well-defined reactivity profile and stability under standard conditions enhance its applicability in medicinal chemistry and material science. The product is typically characterized by high purity, ensuring reproducibility in research applications.
1-(6-nitro-1H-indol-3-yl)-Ethanone structure
4993-92-4 structure
Product Name:1-(6-nitro-1H-indol-3-yl)-Ethanone
CAS No:4993-92-4
MF:C10H8N2O3
MW:204.18212223053
CID:932965
PubChem ID:283180
Update Time:2025-05-28

1-(6-nitro-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-nitro-1H-indol-3-yl)-Ethanone
    • 1-(6-nitro-1H-indol-3-yl)ethanone
    • 1-(6-nitro-indol-3-yl)-ethanone
    • 3-Acetyl-6-nitroindol
    • 3-Acetyl-6-nitro-indol
    • 3-Acetyl-6-nitroindole
    • AC1Q1ZRA
    • AR-1B2540
    • CTK4J1826
    • KST-1B4570
    • NSC137506
    • NSC-137506
    • CS-0363662
    • 4993-92-4
    • 6-nitro-3-acetylindole
    • 1-(6-Nitro-1H-indol-3-yl)ethan-1-one
    • DTXSID70300544
    • MDL: MFCD11638209
    • Inchi: 1S/C10H8N2O3/c1-6(13)9-5-11-10-4-7(12(14)15)2-3-8(9)10/h2-5,11H,1H3
    • InChI Key: QSNCAYQUMQNBDB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.7Ų

Experimental Properties

  • Density: 1.405
  • Boiling Point: 429.1°C at 760 mmHg
  • Flash Point: 213.3°C
  • Refractive Index: 1.683
  • PSA: 76
  • LogP: 2.80190

1-(6-nitro-1H-indol-3-yl)-Ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434332-1g
1-(6-Nitro-1H-indol-3-yl)ethan-1-one
4993-92-4 98%
1g
¥21819.00 2024-05-11
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